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Compound of Interest

Compound Name: 2-Acetoxy-3-phenylpropanoic acid

CAS No.: 69056-25-3

Cat. No.: B1624769

Get Quote

Executive Summary
Immediate Action Required: 2-Acetoxy-3-phenylpropanoic acid (CAS: 69056-25-3 / 20311-

31-7) is an organic ester-acid used primarily as a chiral intermediate. While often classified as

an irritant (H315/H319), its primary disposal risk lies in its chemical incompatibility. Strictly

segregate from strong bases (e.g., NaOH, KOH) and strong oxidizers. Inadvertent mixing with

basic waste streams can trigger rapid ester hydrolysis, releasing acetic acid and generating

heat (exothermic reaction), potentially pressurizing waste containers.

Disposal Method: High-temperature incineration equipped with an afterburner and scrubber is

the required disposal route.

Chemical Profile & Physicochemical Properties[1][2]
[3][4][5]
Understanding the molecule's behavior is the first step in safety. This compound features a

phenyl ring, a carboxylic acid tail, and an acetoxy group.
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Property Data Operational Implication

Chemical Name
2-Acetoxy-3-phenylpropanoic

acid

(Also: O-Acetyl-L-phenyllactic

acid)

Molecular Formula C₁₁H₁₂O₄

Organic Carbon/Oxygen

balance suitable for

incineration.

Molecular Weight 208.21 g/mol
Moderate weight; non-volatile

solid.

Physical State White to off-white powder
Dust generation is a primary

exposure vector.

Solubility

Soluble in organic solvents

(EtOH, DMSO); Sparingly

soluble in water.

Aqueous cleanup requires co-

solvents or surfactants.

Acidity (pKa) ~3.5 - 4.0 (Carboxylic acid)

Weak acid; capable of

mobilizing metals if improperly

stored.

Reactivity Ester linkage at C2
CRITICAL: Susceptible to

hydrolysis in basic conditions.

Hazard Identification & Mechanism
GHS Classification

Skin Irritation (Category 2): H315 - Causes skin irritation.[1][2][3]

Eye Irritation (Category 2A): H319 - Causes serious eye irritation.[1][2][3][4]

Specific Target Organ Toxicity (Single Exposure): H335 - May cause respiratory irritation.[2]

[3][5]

Expert Insight: The Hydrolysis Risk
Unlike simple organic acids, 2-Acetoxy-3-phenylpropanoic acid contains an ester moiety.
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Mechanism: In the presence of strong bases (pH > 10) or moisture/heat, the acetyl group

cleaves.

Reaction Product: Phenylactic acid + Acetic Acid.

Safety Consequence: If disposed of in a "General Basic Waste" carboy, this hydrolysis

generates heat and releases acetic acid, which can neutralize the base violently or

pressurize the vessel if capped tightly.

Step-by-Step Disposal Protocol
This protocol ensures compliance with RCRA guidelines and minimizes laboratory risk.

Phase 1: Waste Characterization & Segregation
Objective: Prevent incompatible mixing.

Determine Physical State:

Solid Waste: Pure powder or contaminated disposables (gloves, weighing boats).

Liquid Waste: Mother liquors or reaction mixtures containing the acid.

Segregation:

DO NOT mix with oxidizers (peroxides, permanganates).

DO NOT mix with alkaline waste (bases).

Designation: Segregate into "Organic Acid Waste" or "Non-Halogenated Organic Waste".

Phase 2: Packaging & Labeling
Objective: Ensure container integrity during transport.

Container Selection:

Use HDPE (High-Density Polyethylene) or Glass containers.
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Avoid metal containers (aluminum/steel) due to potential acid corrosion over time.

Labeling:

Adhere to the Globally Harmonized System (GHS).

Mandatory Label Text:

"Hazardous Waste - Organic Acid"

Constituents: "2-Acetoxy-3-phenylpropanoic acid [>95%]"

Hazard Warnings: "Irritant", "Acidic".

Phase 3: Final Disposal
Objective: Complete destruction.

Primary Method:Incineration. The compound is dissolved in a combustible solvent (if not

already liquid) and burned in a chemical incinerator equipped with an afterburner and

scrubber.

Prohibited Methods:

Do NOT dispose of down the drain (sanitary sewer).

Do NOT dispose of in regular trash (municipal waste).

Regulatory Compliance (RCRA)[5]
In the United States, this compound is not specifically "P-listed" or "U-listed" by name.[6]

However, the generator is responsible for determining "Characteristic Waste."

Characteristic of Corrosivity (D002): If the waste is an aqueous solution with pH ≤ 2, it carries

the D002 waste code.[7][8][9]

Characteristic of Ignitability (D001): If the waste is dissolved in a flammable solvent (e.g.,

Ethanol, Ethyl Acetate) with a flashpoint < 60°C, it carries the D001 waste code.
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Non-Regulated: As a pure solid, it is often classified as "Non-RCRA Regulated Chemical

Waste" but must still be incinerated due to local environmental regulations regarding organic

chemical release.

Visual Workflow: Decision Tree
The following diagram illustrates the logical flow for disposing of 2-Acetoxy-3-
phenylpropanoic acid, emphasizing the critical segregation step.
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Waste Generation:
2-Acetoxy-3-phenylpropanoic acid

Determine Physical State

Solid Waste
(Powder/Contaminated Items)

Liquid Waste
(Solvent Solutions)

CRITICAL: Segregate from
BASES and OXIDIZERS

Check pH / Solvent Type

If pH > 2 & Non-Flammable If Flammable (D001)

Containerize:
HDPE or Glass Carboy

Label:
'Non-Halogenated Organic Acid'

Final Disposal:
High-Temp Incineration
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Caption: Operational decision tree for the safe segregation and disposal of 2-Acetoxy-3-
phenylpropanoic acid, highlighting the critical segregation step to prevent incompatible

reactions.

Emergency Contingencies
In the event of a spill during the disposal process:

PPE: Wear nitrile gloves, lab coat, and safety goggles. If powder is aerosolized, use a

P95/N95 respirator.

Containment:

Solid: Cover with a damp paper towel to prevent dust dispersion, then sweep carefully.

Liquid: Absorb with an inert material (vermiculite or sand).

Neutralization: Wipe the surface with a dilute sodium bicarbonate solution (5%) to neutralize

any residual acid, followed by a water rinse. Note: Slight bubbling may occur.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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